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Compound of Interest

Compound Name:

5-[[4-

(Phenylazo)phenyl]azo]salicylalde

hyde

CAS No.: 85720-97-4

Cat. No.: B12661920

Get Quote

Initial investigations to profile the chemical properties, applications, and research protocols for

the substance assigned CAS number 85720-97-4 have concluded that this identifier does not

correspond to a recognized chemical compound in publicly available scientific and chemical

databases.

Extensive searches for this CAS (Chemical Abstracts Service) number have failed to yield any

relevant data regarding a chemical substance. Instead, the identifier "85720-97-4" consistently

appears in listings and catalogs for automotive components, specifically related to power

window motors for various Toyota vehicle models.[1][2][3][4][5][6]

A CAS Registry Number® is a unique numerical identifier assigned to a single, specific

chemical substance. The lack of any chemical information associated with 85720-97-4 in

scientific literature, chemical supplier catalogs, or regulatory databases indicates that the

number provided is likely incorrect or has been misattributed.
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It is critical to ensure the accuracy of chemical identifiers such as CAS numbers to guarantee

the integrity of research and development activities. Based on the available information, CAS

number 85720-97-4 is not a valid identifier for a chemical compound.

Professionals seeking information on a specific chemical are strongly advised to:

Verify the CAS number from a primary, authoritative source.

Cross-reference the number with the chemical name and structure in a reputable database

such as PubChem, CAS Common Chemistry, or others.[7][8][9]

Without a valid CAS number, it is not possible to provide the requested in-depth technical guide

on chemical properties, experimental protocols, or potential applications in drug development.

Further action is contingent on receiving a corrected and valid CAS number for a chemical

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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